Cas no 52250-76-7 (Propane, 1-bromo-2-(2-bromoethoxy)-)
52250-76-7 structure
Product Name:Propane, 1-bromo-2-(2-bromoethoxy)-
CAS No:52250-76-7
MF:C5H10Br2O
MW:245.94030046463
CID:360092
PubChem ID:4083837
Update Time:2025-04-19
Propane, 1-bromo-2-(2-bromoethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1-bromo-2-(2-bromoethoxy)-
- 1-bromo-2-(2-bromoethoxy)propane
- 52250-76-7
- AKOS024355563
- SCHEMBL21114495
- DTXSID10399134
-
- Inchi： 1S/C5H10Br2O/c1-5(4-7)8-3-2-6/h5H,2-4H2,1H3
- InChI Key： GMBJMUXHZUREOG-UHFFFAOYSA-N
- SMILES： BrCC(C)OCCBr
Computed Properties
- Exact Mass: 243.9098
- Monoisotopic Mass: 243.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 49.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Propane, 1-bromo-2-(2-bromoethoxy)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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